Dilantin kapseals

• CAS: 8017-26-3
• Molecular Formula: C27H23N4NaO5
• Molecular Weight: 506.5 g/mol
• InChI: InChI=1S/C15H12N2O2.C12H12N2O3.Na/c18-13-15(17-14(19)16-13,11-7-3-1-4-8-11)12-9-5-2-6-10-12;1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16;/h1-10H,(H2,16,17,18,19);3-7H,2H2,1H3,(H2,13,14,15,16,17);/q;;+1/p-1
• InChIKey: GIHYBANOOCDHOT-UHFFFAOYSA-M

Dilantin Kapseals: Scientific Procurement Profile

Dilantin Kapseals (CAS 8017-26-3) are extended-release phenytoin sodium capsules manufactured as 30 mg and 100 mg dosage strengths. The product is an antiepileptic drug (AED) indicated for the control of generalized tonic-clonic (grand mal) and complex partial (psychomotor, temporal lobe) seizures, as well as prevention and treatment of seizures occurring during or following neurosurgery [1]. The capsule formulation contains the sodium salt of phenytoin in a loose powder blend with lactose monohydrate, confectioner's sugar, talc, and magnesium stearate, enclosed in a band-sealed gelatin shell [1]. Unlike prompt-release phenytoin sodium capsules, Dilantin Kapseals exhibit a slow and extended rate of absorption, with peak blood concentrations expected at 4 to 12 hours post-dose, enabling once-daily dosing at a recommended maintenance regimen of 300 mg/day [1]. Phenytoin displays nonlinear (saturable) pharmacokinetics and possesses a narrow therapeutic index, with optimum seizure control typically achieved at serum concentrations between 10 and 20 mcg/mL [1].

Extended-release oral capsule reference for pharmacokinetic and bioequivalence studies

Reference listed drug (RLD) for narrow therapeutic index compound research

Defined USP dissolution release window supports formulation-performance research

• [1] Dilantin® (extended phenytoin sodium capsules, USP) [package insert]. New York, NY: Pfizer Inc.; 2016. Available at: https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=1d8569fc-7431-42c0-ab6e-4f084d46dadf View Source

Dilantin Kapseals: Generic Substitution Clinical Risks

Phenytoin sodium extended-release products are not universally interchangeable despite sharing an FDA therapeutic equivalence (AB) rating [1]. Phenytoin is classified as a narrow therapeutic index (NTI) drug, wherein small differences in dose or blood concentration may lead to serious therapeutic failures or life-threatening adverse drug reactions [2]. Clinically significant bioavailability differences have been documented between Dilantin Kapseals and AB-rated generic extended phenytoin sodium capsules—particularly under fed conditions, where the innovator product maintains consistent absorption while certain generics exhibit a 13% reduction in AUC [3]. Furthermore, dissolution testing reveals that not all marketed extended phenytoin sodium capsule brands meet USP specifications; in one comparative study, two of three generic brands failed USP XXII dissolution requirements, while the innovator (Dilantin) and one brand complied [4]. These formulation-dependent differences in drug release and absorption translate into measurable alterations in steady-state serum phenytoin concentrations, with documented consequences including breakthrough seizures upon brand-to-generic interchange [5].

Food-effect mismatch: AB-rated generics may exhibit altered absorption under fed conditions; reported 13% AUC reduction in one comparator versus the innovator product.

Dissolution non-compliance: Not all extended-release phenytoin capsule brands meet USP specifications; two of three generic brands tested failed compendial dissolution requirements.

Concentration variability: Reported decline in steady-state serum concentrations (mean ~30%) when switching from innovator to a generic, with levels restored only upon re-introduction of Dilantin Kapseals.

• [1] FDA Orange Book: Approved Drug Products with Therapeutic Equivalence Evaluations. Extended Phenytoin Sodium Capsules. Available at: https://www.accessdata.fda.gov/scripts/cder/ob/ View Source
• [2] FDA. FY2015 Regulatory Science Research Report: Narrow Therapeutic Index Drugs. U.S. Food and Drug Administration; 2018. Available at: https://www.fda.gov/drugs/generic-drugs/fy2015-regulatory-science-research-report-narrow-therapeutic-index-drugs View Source
• [3] Wilder BJ, Leppik I, Hietpas TJ, Cloyd JC, Randinitis EJ, Cook J. Effect of food on absorption of Dilantin Kapseals and Mylan extended phenytoin sodium capsules. Neurology. 2001;57(4):582-589. doi:10.1212/wnl.57.4.582 View Source
• [4] Suthisisang C, Payakachat N, Chulavatnatol S, Towanabut S. Bioavailability of phenytoin sodium capsules available in Thailand. Part I: In vitro study. J Med Assoc Thai. 1998;81(1):58-63. View Source
• [5] Burkhardt RT, Leppik IE, Blesi K, Scott S, Gapany SR, Cloyd JC. Lower phenytoin serum levels in persons switched from brand to generic phenytoin. Neurology. 2004;63(8):1494-1496. doi:10.1212/01.wnl.0000142091.47698.a2 View Source

Dilantin Kapseals: Differentiation Evidence

Extended vs. Prompt Release: Tmax Differential

Dilantin Kapseals (extended-release) exhibit a peak blood concentration (Tmax) window of 4 to 12 hours post-dose, as contrasted to Prompt Phenytoin Sodium Capsules, USP, which achieve peak blood concentration at 1½ to 3 hours [1]. This 2.7- to 8-fold difference in Tmax range confirms that the two products are not therapeutically interchangeable without dose adjustment and cannot be substituted on a milligram-for-milligram basis without risking altered therapeutic outcomes [1]. The extended-release profile permits once-daily dosing, whereas prompt-release capsules require divided dosing 3 to 4 times daily [2].

Tmax Extended vs. Prompt

head-to-head

4–12 h vs. 1.5–3 h (2.7–8× delay)

Supports extended-release study design and once-daily pharmacokinetic profiling

Package insert data; in vivo performance characterization

Evidence Dimension	Time to peak blood concentration (Tmax)
Target Compound Data	4 to 12 hours post-dose
Comparator Or Baseline	Prompt Phenytoin Sodium Capsules, USP: 1½ to 3 hours post-dose
Quantified Difference	Tmax delayed by 2.7- to 8-fold; minimum differential of 1 hour and maximum of 10.5 hours
Conditions	As stated in FDA-approved product labeling; in vivo performance characterization

Why This Matters

Procurement of prompt-release capsules in place of extended-release Dilantin Kapseals will result in a fundamentally different pharmacokinetic profile, compromising once-daily dosing regimens and requiring complete therapeutic re-titration.

• [1] Dilantin® (extended phenytoin sodium capsules, USP) [package insert]. New York, NY: Pfizer Inc.; 2016. Available at: https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=1d8569fc-7431-42c0-ab6e-4f084d46dadf View Source
• [2] Glowm. Phenytoin drug monograph. Only extended-release capsules are approved for once-daily dosing; all other forms are given in divided doses every 8 to 12 hours. View Source

Food Effect Independence vs. AB-Rated Generic

In a single-dose, two-way crossover study involving 24 healthy subjects, Dilantin Kapseals (100 mg) demonstrated no clinically meaningful difference in absorption between fasted and high-fat meal conditions: maximum plasma concentrations (Cmax) averaged only 6% higher after a high-fat meal, and AUC₀–∞ was 2% higher after fasting—differences considered pharmacokinetically negligible [1]. In contrast, Mylan's AB-rated extended phenytoin sodium capsules (100 mg), when administered with a high-fat meal, exhibited a statistically significant 13% lower AUC₀–∞ compared with Dilantin Kapseals under the same fed conditions [1]. Pharmacokinetic simulations using data from 30 epileptic patients indicated that this 13% bioavailability deficit associated with the Mylan product would produce a median 37% decrease (range 19–58%) in steady-state plasma phenytoin concentrations when taken with food, with 46% of patients predicted to fall below the therapeutic range of 10–20 mg/L [1].

Food Effect AUC

head-to-head

Dilantin AUC stable; generic 13% lower AUC under fed conditions

Supports food-effect bioequivalence research; formulation-dependent absorption may alter study endpoints

Crossover study, 24 healthy subjects; simulated 37% median steady-state decrease

Evidence Dimension	Bioavailability (AUC₀–∞) under fed (high-fat meal) conditions
Target Compound Data	Dilantin Kapseals: AUC₀–∞ essentially unchanged (Cmax 6% higher fed, AUC 2% lower fed vs. fasted)
Comparator Or Baseline	Mylan extended phenytoin sodium capsules: AUC₀–∞ 13% lower than Dilantin Kapseals under fed conditions
Quantified Difference	13% lower AUC for Mylan generic vs. Dilantin under fed conditions; simulated median 37% decrease in steady-state plasma concentrations upon switching
Conditions	Single-dose, two-way crossover; 24 healthy volunteers; high-fat meal (two eggs, toast with butter, hash browns, bacon, whole milk); noncompartmental pharmacokinetic analysis

Why This Matters

For patients who take phenytoin with meals, substitution of Dilantin Kapseals with a generic exhibiting food-dependent absorption can precipitate subtherapeutic levels or breakthrough seizures, demanding procurement policies that account for formulation-specific food effects.

• [1] Wilder BJ, Leppik I, Hietpas TJ, Cloyd JC, Randinitis EJ, Cook J. Effect of food on absorption of Dilantin Kapseals and Mylan extended phenytoin sodium capsules. Neurology. 2001;57(4):582-589. doi:10.1212/wnl.57.4.582 View Source

Brand-to-Generic Switch: Serum Phenytoin Decline and Breakthrough Seizures

A retrospective case series published in Neurology documented eight adult epileptic patients (ages 34–49) whose seizure frequency increased sufficiently to require medical intervention following an automatic pharmacy substitution from Dilantin Kapseals to a generic extended phenytoin sodium product [1]. In these patients, the mean total phenytoin concentration on Dilantin Kapseals (prior to substitution) was 17.7 ± 5.3 mg/L, decreased to 12.5 ± 2.7 mg/L while receiving the generic product, and rebounded to 17.8 ± 3.9 mg/L after Dilantin Kapseals were re-introduced [1]. This represents an approximate 30% decline in mean serum concentration during generic treatment, despite equivalent prescribed doses [1]. The authors concluded that brand and generic phenytoin do not yield equivalent concentrations in some patients and that substitution should not be permitted without physician notification [1].

Serum Level Decline

reported case series

Mean ~30% decrease (17.7 → 12.5 mg/L) upon switch

Reported interchangeability monitoring endpoint; supports therapeutic drug monitoring research context

8 adult patients; same prescribed doses; levels restored after re-introduction

Evidence Dimension	Steady-state total phenytoin serum concentration (mg/L)
Target Compound Data	On Dilantin Kapseals: 17.7 ± 5.3 mg/L (before switch) and 17.8 ± 3.9 mg/L (after re-introduction)
Comparator Or Baseline	On generic extended phenytoin sodium: 12.5 ± 2.7 mg/L
Quantified Difference	Mean decrease of 5.2 mg/L (~30% reduction) from brand to generic; levels restored upon return to Dilantin Kapseals
Conditions	Retrospective case series; 8 adult patients with epilepsy; same prescribed doses across all periods; therapeutic range 10–20 mg/L

Why This Matters

This evidence provides real-world clinical confirmation that AB-rated generic substitution of Dilantin Kapseals can produce subtherapeutic serum concentrations and increased seizure activity, directly supporting procurement policies that restrict automatic interchange of phenytoin products.

• [1] Burkhardt RT, Leppik IE, Blesi K, Scott S, Gapany SR, Cloyd JC. Lower phenytoin serum levels in persons switched from brand to generic phenytoin. Neurology. 2004;63(8):1494-1496. doi:10.1212/01.wnl.0000142091.47698.a2 View Source

USP Dissolution Compliance: Innovator vs. Generic Brands

A comparative in vitro study evaluated the pharmaceutical characteristics—including drug content, content uniformity, and dissolution—of the innovator product (Dilantin, Parke-Davis) and three local generic brands of extended phenytoin sodium capsules available in Thailand, using tests as described in the USP XXII monograph [1]. The innovator product and Brand B were found to meet all USP XXII pharmacopoeial specifications for content uniformity and dissolution [1]. However, Brand A failed the dissolution test with percent dissolution lower than the USP standard value, and Brand C also failed, exhibiting percent dissolution much higher than the standard value [1]. These findings demonstrate that pharmaceutical equivalence is not homogeneous across extended phenytoin sodium capsule products, with the innovator Dilantin Kapseals serving as the reference standard that reliably meets compendial dissolution requirements [1].

USP Dissolution Compliance

cross-study comparable

Innovator met all USP XXII specs; 2 of 3 generics failed dissolution

Supports pharmaceutical equivalence quality assessment; research on dissolution method reproducibility

USP XXII monograph method; HPLC analysis

Evidence Dimension	USP XXII dissolution test compliance
Target Compound Data	Dilantin (Parke-Davis): met all USP XXII specifications for drug content, content uniformity, and dissolution
Comparator Or Baseline	Brand A: dissolution below standard; Brand B: met all specifications; Brand C: dissolution above standard
Quantified Difference	2 of 3 generic brands failed USP XXII dissolution specifications; only innovator and Brand B complied fully
Conditions	USP XXII monograph for extended phenytoin sodium capsules; HPLC analysis with slight modification; dissolution testing per monograph method

Why This Matters

Selection of Dilantin Kapseals over non-compliant generic alternatives ensures that the product meets validated compendial dissolution specifications, which is a prerequisite for predictable in vivo performance and batch-to-batch consistency.

• [1] Suthisisang C, Payakachat N, Chulavatnatol S, Towanabut S. Bioavailability of phenytoin sodium capsules available in Thailand. Part I: In vitro study. J Med Assoc Thai. 1998;81(1):58-63. View Source

Extended vs. Prompt Release: Cmax Across Dose Levels

A randomized crossover study in eight healthy male volunteers compared the single-dose pharmacokinetics of prompt-release phenytoin (Ditoin) and extended-release Dilantin Kapseals at 100, 200, and 300 mg doses [1]. Bioequivalence analysis demonstrated that Cmax of the prompt-release preparation was consistently higher than that of the extended-release formulation at all dose levels, with mean Cmax ratios (90% CI) of 1.32 (1.24–1.40), 1.26 (1.14–1.40), and 1.29 (1.10–1.51) for the 100, 200, and 300 mg doses, respectively [1]. For the extent of absorption (AUC₀–∞), the 100 mg dose was bioequivalent between formulations [mean AUC ratio 1.15 (90% CI 1.11–1.18)], but at higher doses (200 and 300 mg), the prompt-release product produced higher bioavailability [mean AUC ratios of 1.19 (1.07–1.33) and 1.17 (0.98–1.38), respectively] [1].

Cmax Dose-Proportionality

head-to-head

Cmax ratios 1.26–1.32 (prompt/extended); AUC ratios 1.15–1.19 at higher doses

Supports formulation-dependent Cmax reduction studies; peak concentration endpoint research

8 healthy males; single-dose crossover; fasted; 100–300 mg

Evidence Dimension	Cmax ratio (prompt-release / extended-release) and AUC ratio at three dose levels
Target Compound Data	Extended-release Dilantin Kapseals: Cmax reference; AUC reference
Comparator Or Baseline	Prompt-release (Ditoin): Cmax ratios 1.32 (100 mg), 1.26 (200 mg), 1.29 (300 mg); AUC ratios 1.15 (100 mg), 1.19 (200 mg), 1.17 (300 mg)
Quantified Difference	Cmax 26–32% higher for prompt-release across all doses; AUC 15–19% higher for prompt-release at higher doses
Conditions	Single-dose crossover; 8 healthy male volunteers; fasted state; 72-hour blood sampling; HPLC determination; non-compartmental pharmacokinetic analysis

Why This Matters

The consistent 26–32% reduction in Cmax with extended-release Dilantin Kapseals compared to prompt-release phenytoin at equivalent doses confirms the formulation's ability to blunt peak concentrations, potentially reducing peak-dependent neurotoxicity while maintaining therapeutic efficacy.

• [1] Rojanasthien N, Kumsorn B, Chankrachang S, et al. Effect of doses on the bioavailability of phenytoin from a prompt-release and an extended-release preparation: single dose study. J Med Assoc Thai. 2007;90(9):1883-1893. View Source

USP Dissolution Release Windows for Extended Phenytoin

The USP monograph for Extended Phenytoin Sodium Capsules defines quantitative dissolution tolerances that serve as compendial quality standards [1]. Under USP Test 1 (Apparatus 1 at 50 rpm, water medium), 100 mg capsules must release not more than 45% (Q) in 30 minutes, achieve 60% (Q′) in 60 minutes, and not less than 70% (Q″) in 120 minutes [1]. For 30 mg capsules, corresponding limits are not more than 40% at 30 minutes, 56% at 60 minutes, and not less than 65% at 120 minutes [1]. These three-point dissolution specifications create a defined release window that is narrower and more stringently controlled than a single-point dissolution test, providing a quantitative framework for assessing batch-to-batch consistency and detecting formulations that release drug too rapidly (risk of dose dumping and toxicity) or too slowly (risk of incomplete absorption) [1]. As the innovator reference product, Dilantin Kapseals were developed to meet these specifications, whereas generic products have historically experienced recalls due to dissolution failures [2].

USP Release Windows

class-level

100 mg: ≤45% (30 min) / 60% (60 min) / ≥70% (120 min)

Compendial benchmark for extended-release dissolution research and quality control

USP Test 1, Apparatus 1, 50 rpm, water; generics recalled for failure

Evidence Dimension	USP dissolution tolerances (Test 1: Apparatus 1, 50 rpm, water)
Target Compound Data	Dilantin Kapseals (reference listed drug): designed to comply with USP dissolution specifications
Comparator Or Baseline	USP specification for 100 mg capsules: ≤45% (30 min), 60% (60 min), ≥70% (120 min); for 30 mg: ≤40% (30 min), 56% (60 min), ≥65% (120 min)
Quantified Difference	Not applicable—class-level specification compliance; note that some generics have been recalled for dissolution failure [2]
Conditions	USP monograph Extended Phenytoin Sodium Capsules; Dissolution Test 1 (water, 900 mL, Apparatus 1, 50 rpm)

Why This Matters

The USP dissolution specifications provide an objective, compendial benchmark against which all extended phenytoin sodium capsule products—including generics—must be assessed, and Dilantin Kapseals, as the reference listed drug, defines the standard for acceptable in vitro performance.

• [1] USP Monographs: Extended Phenytoin Sodium Capsules. USP 29–NF 24. Available at: http://ftp.uspbpep.com/v29240/usp29nf24s0_m64450.html View Source
• [2] US Patent Application 20060147528. Extended release, multiple unit dosage forms of phenytoin sodium and processes for their preparation. Filed 2004. Noting that "drug release problems associated with these pharmaceutical compositions have resulted in numerous recalls because of failure to meet dissolution requirements." View Source

Dilantin Kapseals: Application Scenarios

Once-Daily Dosing for Consistent Seizure Control

Dilantin Kapseals are approved for once-daily dosing at 300 mg/day based on a pharmacokinetic profile demonstrating peak serum levels at 4–12 hours and a plasma half-life averaging 22 hours (range 7–42 hours) [1]. This enables a single daily administration regimen, in contrast to prompt-release phenytoin capsules that require 3–4 divided doses per day [1]. In a multiple-dose study of 18 epileptic patients, once-daily administration of 300 mg as either one 300 mg Kapseal or three 100 mg Kapseals produced equivalent steady-state Cmax, Cmin, and AUC values, confirming interchangeability between strengths while maintaining seizure control on a once-daily schedule [2]. This scenario is most appropriate for chronic epilepsy management in compliant patients where simplified once-daily dosing improves adherence.

Meal-Independent Phenytoin Absorption

Unlike certain AB-rated generic extended phenytoin sodium capsules that exhibit a 13% reduction in bioavailability when taken with a high-fat meal, Dilantin Kapseals maintain consistent absorption regardless of food intake: Cmax differed by only 6% and AUC₀–∞ by 2% between fasted and fed states [3]. For patients who cannot reliably separate medication administration from meals—such as elderly patients on multiple medications, institutionalized patients receiving scheduled medication passes with meals, or patients with irregular eating patterns—the food-effect independence of Dilantin Kapseals provides a clinically meaningful advantage by minimizing food-induced pharmacokinetic variability that could precipitate either breakthrough seizures or concentration-dependent neurotoxicity.

Narrow Therapeutic Index Drug Procurement

Given phenytoin's NTI classification and documented incidents of breakthrough seizures following automatic generic substitution [4], many institutional formularies and state health programs have implemented policies restricting automatic interchange of phenytoin products. Dilantin Kapseals, as the reference listed drug (RLD), serve as the definitive standard for therapeutic equivalence determinations. Clinical evidence demonstrates that switching from Dilantin Kapseals to certain AB-rated generics can produce a mean 30% decline in steady-state serum phenytoin concentrations (from 17.7 ± 5.3 mg/L to 12.5 ± 2.7 mg/L), with levels restored only upon re-introduction of the brand product [4]. This scenario supports procurement of a consistent phenytoin product within a given patient's treatment course and is particularly relevant for health systems, managed care organizations, and hospital pharmacies seeking to minimize seizure-related emergency department visits and hospitalizations associated with product interchange.

Loading Dose Administration Without IV Access

In hospitalized patients requiring rapid attainment of steady-state therapeutic phenytoin levels when the intravenous route is not available or not desired, an oral loading regimen of 1 g extended-release phenytoin sodium can be administered in three divided doses (400 mg, 300 mg, 300 mg) at 2-hour intervals [1]. The extended-release characteristics of Dilantin Kapseals—with peak concentrations reached at 4–12 hours and a defined USP dissolution window that prevents dose dumping (not more than 45% release at 30 minutes for 100 mg capsules) [5]—provide a safer pharmacokinetic profile for oral loading compared to prompt-release products, which achieve peak concentrations more rapidly (1.5–3 hours) and could produce higher peak levels associated with neurotoxicity [1].

Application

Selection Property

Validation Focus

Once-daily pharmacokinetic profiling studies

Extended-release profile with delayed Tmax (4–12 h)

Steady-state AUC equivalence and dose-proportionality evaluation

Food-effect bioequivalence research

Food-independent absorption (reported 2–6% Cmax/AUC variation)

Fed vs. fasted crossover study design; inter-product comparison

Narrow therapeutic index reference standard

Reference Listed Drug (RLD) for bioequivalence testing

Comparative dissolution and steady-state concentration monitoring

Oral loading dose pharmacokinetic research

Controlled release prevents rapid absorption (dose-dumping control)

USP dissolution window compliance and peak concentration safety margins

• [1] Dilantin® (extended phenytoin sodium capsules, USP) [package insert]. New York, NY: Pfizer Inc.; 2016. Available at: https://dailymed.nlm.nih.gov/dailymed/lookup.cfm?setid=1d8569fc-7431-42c0-ab6e-4f084d46dadf View Source
• [2] Randinitis EJ, et al. Pharmacokinetic profile of a 300-mg extended phenytoin sodium capsule (Dilantin) formulation. Epilepsia. 1990;31(4):458-464. doi:10.1111/j.1528-1157.1990.tb05503.x View Source
• [3] Wilder BJ, Leppik I, Hietpas TJ, Cloyd JC, Randinitis EJ, Cook J. Effect of food on absorption of Dilantin Kapseals and Mylan extended phenytoin sodium capsules. Neurology. 2001;57(4):582-589. doi:10.1212/wnl.57.4.582 View Source
• [4] Burkhardt RT, Leppik IE, Blesi K, Scott S, Gapany SR, Cloyd JC. Lower phenytoin serum levels in persons switched from brand to generic phenytoin. Neurology. 2004;63(8):1494-1496. doi:10.1212/01.wnl.0000142091.47698.a2 View Source
• [5] USP Monographs: Extended Phenytoin Sodium Capsules. USP 29–NF 24. Available at: http://ftp.uspbpep.com/v29240/usp29nf24s0_m64450.html View Source